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This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) to help researchers, scientists, and drug development professionals address
low recovery of the internal standard PCB 118-13C12 during sample extraction.

Frequently Asked Questions (FAQS)

Q1: What is PCB 118-13Ci12 and why is it used in my experiments?

PCB 118-13C12 is a 13C-labeled internal standard, also known as a surrogate. It is a form of
PCB 118 where twelve carbon atoms have been replaced with the heavier carbon-13 isotope.
It is added to a sample in a known amount before extraction. Since it is chemically identical to
the native PCB 118, it is assumed to behave similarly throughout the extraction, cleanup, and
analysis process. Its recovery is used to correct for the loss of the target analyte (native PCBSs)
during these steps, thereby improving the accuracy and precision of the final quantitative
results.

Q2: What is a typical acceptable recovery range for PCB 118-13C12?

Acceptable recovery ranges can vary depending on the regulatory method (e.g., EPA
methods), the complexity of the sample matrix, and the specific laboratory's quality control
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criteria. Generally, for many environmental analyses, a recovery range of 70% to 130% is
considered acceptable.[1] However, some methods may have stricter or wider ranges. It is
crucial to consult the specific analytical method being followed. Recoveries outside the
established range may indicate a problem with the extraction process.

Q3: Can the sample matrix affect the recovery of PCB 118-13C12?

Yes, the sample matrix is a significant factor that can influence recovery.[2] Complex matrices,
such as soil, sediment, and fatty tissues, can contain interfering compounds that may co-
extract with the PCBs and affect the efficiency of the extraction and cleanup steps.[2][3] High
organic matter content in soil, for instance, can lead to poor analytical performance.[2]
Similarly, extracting PCBs from oily matrices can be particularly challenging.[3]

Q4: 1 am experiencing low recovery. What are the most common initial steps | should take?

Begin with a thorough visual inspection of your entire experimental setup and process.[4][5][6]
Check for obvious issues such as leaks in the extraction system, incorrect solvent volumes, or
calculation errors. Review your standard operating procedures (SOPSs) to ensure they were
followed correctly. Verifying the concentration and purity of your PCB 118-13C12 standard
solution is also a critical first step.

Troubleshooting Guide

Low recovery of PCB 118-13C12 can stem from various factors throughout the analytical
process. This guide provides a systematic approach to identifying and resolving the root cause.

Diagram: Troubleshooting Workflow for Low PCB 118-
13C12 Recovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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